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Compound of Interest

Compound Name: Gal-G2-CNP

Cat. No.: B12400442

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gal-G2-CNP (2-chloro-4-nitrophenyl-3-D-galactopyranosyl-maltoside) is a chromogenic
substrate primarily used for the determination of a-amylase activity. Its high water solubility and
stability make it a reliable reagent in various diagnostic and research applications. This
document provides detailed protocols for the preparation and storage of Gal-G2-CNP solutions
and its application in a-amylase activity assays.

Physicochemical Properties and Storage

Gal-G2-CNP is typically a slightly yellowish amorphous powder. Proper storage is crucial to
maintain its integrity and performance.
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Property Specification Citations

Appearance Slightly yellowish amorphous NEI4]
powder

Molecular Formula C24H34CINOas

Molecular Weight 659.98 g/mol

Solubility Clear solution in water

Purity (HPLC) > 90%

Storage (Solid) -20°C, protected from light

Stable for at least one year at

Stability (Solid) 20°C

o . Room temperature (stable for
Shipping Condition
a few days)

Solution Preparation and Storage

The preparation of Gal-G2-CNP solutions for experimental use requires careful attention to

ensure accuracy and reproducibility.

Stock Solution Preparation

For optimal results, it is recommended to prepare fresh solutions. However, if a stock solution is
required, the following protocol can be used.
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Parameter Recommendation Citations

Solvent Deionized or distilled water

Prepare as needed based on
Concentration the specific experimental

requirements.

If not used immediately, store
Storage at 2-8°C. Long-term storage of

solutions is not recommended.

Stabili Use freshly prepared solutions
abili
Y for best results.

Ready-to-Use Reagent Solution for Amylase Assay

Several commercially available kits provide a ready-to-use reagent solution. The typical
composition of such a solution is detailed below.

Component Concentration pH Citations
Buffer 50 mmol/L 6.0
Gal-G2-CNP 2.6 mmol/L 6.0
KSCN 140 mmol/L 6.0
Stabilizers As required 6.0

2-8°C, protected from

Storage ]
light

Stable until the expiry
Stabilit date indicated on the
abili
Y label when stored at

2-8°C.

Experimental Protocol: a-Amylase Activity Assay
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This protocol outlines the use of Gal-G2-CNP for the kinetic determination of a-amylase activity
in serum or plasma.

Principle

a-Amylase catalyzes the hydrolysis of Gal-G2-CNP to release 2-chloro-4-nitrophenol (CNP),
which can be measured spectrophotometrically at 405 nm. The rate of increase in absorbance
is directly proportional to the a-amylase activity in the sample.

Reagents and Materials

¢ Gal-G2-CNP solution (as prepared above or from a commercial kit)

e Serum, heparinized plasma, or EDTA plasma samples (Note: Oxalate and citrate should not
be used as they inhibit amylase activity)

o Spectrophotometer capable of reading at 405 nm with temperature control at 37°C
e Cuvettes
e Pipettes

¢ Normal saline for dilutions

Assay Procedure

o Reagent Preparation: Prepare the Gal-G2-CNP working solution as required. If using a two-
reagent system, mix the reagents according to the manufacturer's instructions. The working
reagent is typically stable for a couple of weeks when stored at 2-8°C.

o Sample Collection and Handling: Use non-hemolyzed serum or plasma. Amylase in serum is
stable for up to 30 days when stored at 2-8°C.

e Assay Parameters:
o Wavelength: 405 nm

o Temperature: 37°C
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o Reaction Type: Kinetic

e Assay Protocol:

1. Pipette 1000 pL of the Gal-G2-CNP working reagent into a cuvette and pre-incubate at
37°C for at least 2 minutes.

2. Add 20 pL of the sample (serum or plasma) to the cuvette.
3. Mix thoroughly and start the measurement immediately.

4. Record the change in absorbance per minute (AA/min) after an initial delay of 30-60
seconds for a period of 2-3 minutes.

o Calculation: The a-amylase activity is calculated using the following formula: Amylase Activity
(U/L) = AA/min x Factor The factor is specific to the assay conditions (e.g., 3806 as provided
in some kit inserts).

e Linearity: The assay is typically linear up to 2000 IU/L. Samples with higher activity should be
diluted with normal saline and the result multiplied by the dilution factor.

Visualizing the Workflow
o-Amylase Activity Assay Workflow

Preparation
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Caption: Workflow for a-Amylase Activity Measurement.

Enzymatic Reaction of Gal-G2-CNP
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Caption: Enzymatic Hydrolysis of Gal-G2-CNP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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